Cas no 1443337-20-9 (2-(2-(2,4-Difluorophenoxy)ethyl)-1,3-dioxane)

• Product Name: 2-(2-(2,4-Difluorophenoxy)ethyl)-1,3-dioxane
• CAS No: 1443337-20-9
• MF: C₁₂H₁₄F₂O₃
• MW: 244.234570980072
• CID: 6630737
• PubChem ID: 65816423
• Update Time: 2025-07-02

2-(2-(2,4-Difluorophenoxy)ethyl)-1,3-dioxane Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane, 2-[2-(2,4-difluorophenoxy)ethyl]-
• 1443337-20-9
• 2-[2-(2,4-Difluoro-phenoxy)ethyl]-1,3-dioxane
• 2-(2-(2,4-Difluorophenoxy)ethyl)-1,3-dioxane
• AKOS015157787

• MDL： MFCD18911401
• Inchi： 1S/C12H14F2O3/c13-9-2-3-11(10(14)8-9)15-7-4-12-16-5-1-6-17-12/h2-3,8,12H,1,4-7H2
• InChI Key： OKRNDTJJENBRIV-UHFFFAOYSA-N
• SMILES： O1CCCOC1CCOC1=CC=C(F)C=C1F

Computed Properties

• Exact Mass: 244.09110063g/mol
• Monoisotopic Mass: 244.09110063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• Density: 1.203±0.06 g/cm3(Predicted)
• Boiling Point: 326.0±32.0 °C(Predicted)

Additional information on 2-(2-(2,4-Difluorophenoxy)ethyl)-1,3-dioxane

Introduction to 2-(2-(2,4-Difluorophenoxy)ethyl)-1,3-dioxane (CAS No. 1443337-20-9) in Modern Chemical Research

2-(2-(2,4-Difluorophenoxy)ethyl)-1,3-dioxane, identified by the CAS number 1443337-20-9, is a significant compound in the realm of pharmaceutical and chemical synthesis. Its unique structural features, comprising a dioxane ring substituted with an ethyl chain and a difluorophenoxy group, make it a versatile intermediate in the development of advanced chemical entities. This compound has garnered attention due to its potential applications in medicinal chemistry, particularly in the design of novel therapeutic agents.

The molecular architecture of 2-(2-(2,4-Difluorophenoxy)ethyl)-1,3-dioxane contributes to its reactivity and functionalization capabilities. The presence of the dioxane ring provides a stable scaffold for further chemical modifications, while the difluorophenoxy moiety introduces electronic and steric effects that can influence the compound's interactions with biological targets. Such structural attributes are highly valued in the synthesis of small-molecule drugs, where precise control over molecular properties is essential for achieving desired pharmacological outcomes.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological receptors. The difluorophenoxy group in 2-(2-(2,4-Difluorophenoxy)ethyl)-1,3-dioxane exemplifies this trend, offering a promising platform for drug discovery. Researchers have leveraged this compound to develop inhibitors targeting various disease pathways, including cancer and inflammatory disorders. The dioxane ring's flexibility also allows for conformational diversity, which can be exploited to optimize drug-like properties such as solubility and bioavailability.

One of the most compelling aspects of 2-(2-(2,4-Difluorophenoxy)ethyl)-1,3-dioxane is its role as a building block in medicinal chemistry. Its structural motif has been incorporated into several lead compounds that have advanced into clinical trials. For instance, derivatives of this compound have shown promise in modulating enzyme activity and receptor binding. The ability to fine-tune the electronic properties of the difluorophenoxy group allows chemists to fine-map binding interactions, leading to more selective and potent therapeutic agents.

The synthesis of 2-(2-(2,4-Difluorophenoxy)ethyl)-1,3-dioxane involves multi-step organic transformations that highlight its synthetic utility. Advanced synthetic methodologies have been employed to construct its framework efficiently while maintaining high purity standards. These techniques include palladium-catalyzed cross-coupling reactions and nucleophilic substitutions that facilitate the introduction of the desired functional groups. The robustness of these synthetic routes underscores the compound's importance as a reliable precursor in industrial-scale drug production.

Recent advancements in computational chemistry have further enhanced the understanding of 2-(2-(2,4-Difluorophenoxy)ethyl)-1,3-dioxane's reactivity and potential applications. Molecular modeling studies have predicted its behavior in various biochemical contexts, providing insights into how it might interact with target proteins or enzymes. These predictions are invaluable for guiding experimental design and optimizing drug candidates before they enter preclinical testing.

The pharmaceutical industry continues to explore novel derivatives of 2-(2-(2,4-Difluorophenoxy)ethyl)-1,3-dioxane to expand its therapeutic applications. Researchers are investigating its potential use in treating neurological disorders by targeting specific neurotransmitter receptors. Additionally, its structural features make it a candidate for developing antiviral agents that could combat emerging infectious diseases. The compound's versatility ensures that it remains at the forefront of chemical research across multiple disciplines.

In conclusion,2-(2-(2,4-Difluorophenoxy)ethyl)-1,3-dioxane (CAS No. 1443337-20-9) represents a cornerstone in modern pharmaceutical chemistry. Its unique structure and functional properties enable diverse applications in drug discovery and development. As research progresses，this compound will continue to play a pivotal role in shaping future therapeutic strategies，underscoring its significance in advancing human health through innovative chemical solutions.